Methyl[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride

• IUPAC Name: N-methyl-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C6H11N3O.ClH/c1-4(7-3)6-8-5(2)9-10-6;/h4,7H,1-3H3;1H
• InChI Key: RDZBRMPGQKRYMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C(C)NC.Cl
• Molecular Formula: C6H12ClN3O
• Molecular Weight: 177.63 g/mol
• CAS No.: 1432680-05-1

Description

“Methyl[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride” is a chemical compound that contains an oxadiazole ring, which is a five-membered heterocyclic ring system consisting of two nitrogen atoms, one oxygen atom, and two carbon atoms. The compound also contains a methyl group and an ethylamine group.

Synthesis Analysis

The synthesis of oxadiazole derivatives often involves the cyclization of benzophenone hydrazide, followed by the nucleophilic alkylation of the heterocyclic scaffold. The synthesized compounds are typically characterized using techniques such as FT-IR, LCMS, and NMR.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the linear formula C5H9N3O. The compound has a molecular weight of 127.14.

Scientific Research Applications

Synthesis and Chemical Reactions

Methyl[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride and its derivatives have been explored extensively in chemical synthesis, showcasing their versatility in creating complex molecular structures. For instance, a study detailed a ring-fission/C–C bond cleavage reaction involving N-alkyl-N-methyl-N-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]amine, demonstrating its role in producing compounds through intricate chemical pathways. The reaction mechanism was elucidated using various spectroscopic techniques, highlighting the compound's utility in synthetic chemistry (Jäger et al., 2002).

Biological Evaluation and Antimicrobial Activity

Derivatives of methyl[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]amine have been synthesized and evaluated for their biological properties. A notable study synthesized a series of carbazole derivatives, which were then tested for antibacterial, antifungal, and anticancer activities. Some compounds exhibited significant antimicrobial activities, showcasing the potential therapeutic applications of these derivatives (Sharma et al., 2014).

Antimicrobial and Antioxidant Activities

Continuing with the theme of biological activities, another research effort synthesized novel ethyl-5-(ethoxycarbonyl)-4-methylthiazol-2-yl-carbamate compounds, testing them for antimicrobial activity. This study further underscores the relevance of methyl[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]amine derivatives in developing new antimicrobial agents (Mruthyunjayaswamy & Basavarajaiah, 2009).

Energetic Material Development

The compound has also found applications in the development of insensitive energetic materials. Research into 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan derivatives has led to the synthesis of compounds that exhibit moderate thermal stabilities and are insensitive towards impact and friction, making them superior to traditional energetic materials like TNT (Yu et al., 2017).

Future Directions

The future directions for research on “Methyl[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride” and similar compounds could involve further exploration of their biological activities and potential applications in medicine and agriculture. Given the broad spectrum of biological activities exhibited by oxadiazole derivatives, these compounds could be promising candidates for the development of new therapeutic agents.

Mechanism of Action

Target of Action

Methyl[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride is a compound that contains a 1,2,4-oxadiazole moiety . Compounds with this moiety have been found to exhibit a broad spectrum of biological activities, including anti-bacterial, anti-viral, and anti-leishmanial activities . They have also shown promising anticancer activity . .

Mode of Action

It is known that 1,2,4-oxadiazoles possess hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen . This property could potentially influence their interaction with biological targets.

Biochemical Pathways

Compounds with a 1,2,4-oxadiazole moiety have been found to exhibit a broad spectrum of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Compounds with a 1,2,4-oxadiazole moiety have been found to exhibit a broad spectrum of biological activities, including anti-bacterial, anti-viral, and anti-leishmanial activities . They have also shown promising anticancer activity .

Biochemical Analysis

Biochemical Properties

Methyl[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with cytochrome P450 enzymes, which are involved in the metabolism of many compounds . The nature of these interactions often involves the binding of the compound to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s activity. This interaction can significantly influence the metabolic pathways in which these enzymes are involved.

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to modulate the activity of certain signaling pathways, such as the MAPK/ERK pathway, which is crucial for cell proliferation and differentiation . Additionally, it can alter gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in cellular metabolism and function.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. It binds to specific biomolecules, such as enzymes and receptors, leading to changes in their activity. For instance, it can inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity . Additionally, it can activate other enzymes by inducing conformational changes that enhance their activity. These interactions can lead to changes in gene expression and cellular function.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to a decrease in its effectiveness . Long-term exposure to the compound can result in changes in cellular function, such as altered gene expression and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects, while at higher doses, it can exhibit significant biological activity. For example, studies have shown that higher doses of the compound can lead to toxic effects, such as liver damage and oxidative stress . It is important to determine the optimal dosage that maximizes the compound’s beneficial effects while minimizing its toxic effects.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which catalyze its oxidation and subsequent conjugation with other molecules . These metabolic processes can lead to the formation of various metabolites, which can have different biological activities. The compound’s involvement in these pathways can influence metabolic flux and metabolite levels in cells.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions can affect the compound’s localization and accumulation in different cellular compartments . For instance, the compound may be transported into cells via specific membrane transporters and then distributed to various organelles, where it can exert its biological effects.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound can be targeted to specific compartments or organelles within the cell, such as the nucleus, mitochondria, or endoplasmic reticulum . This localization is often mediated by targeting signals or post-translational modifications that direct the compound to its site of action. The subcellular localization can influence the compound’s interactions with other biomolecules and its overall biological activity.